Methyl 4-(N-isopropylmethanesulfonamido)benzoate
Overview
Description
Methyl 4-(N-isopropylmethanesulfonamido)benzoate is a chemical compound with the CAS Number: 1820686-46-1 and a linear formula of C12H17NO4S . It is also known as MIMs and is a sulfonamide compound that possesses a wide range of biological activities.
Molecular Structure Analysis
The molecular structure of Methyl 4-(N-isopropylmethanesulfonamido)benzoate can be represented by the InChI code:1S/C12H17NO4S/c1-9(2)13(18(4,15)16)11-7-5-10(6-8-11)12(14)17-3/h5-9H,1-4H3 . The molecular weight of the compound is 271.34 . Physical And Chemical Properties Analysis
The physical and chemical properties of Methyl 4-(N-isopropylmethanesulfonamido)benzoate include a molecular weight of 271.34 . The compound’s IUPAC name is methyl 4-(N-isopropylmethylsulfonamido)benzoate .Scientific Research Applications
Synthesis and Chemical Properties
- Methyl 4-chloro-2-(N-methyl-N-phenylsulphonamide)benzoate, an important intermediate in chemical synthesis, was prepared through a series of reactions, starting with 4-Amino-methylbenzene-2-sulfonic acid. This process, suitable for industrial production, has been noted for its higher yield and lower cost. The structure of the product was confirmed through IR, MS, and 1H-NMR analysis (Yang Jian-she, 2009).
Application in Organic Synthesis
- Methyl benzoate, activated by trifluoromethanesulfonic acid, reacts with aromatic compounds to yield benzophenone derivatives, demonstrating its utility in Friedel–Crafts acylation reactions (Jeongsug Hwang, G. Prakash, G. Olah, 2000).
Photorearrangement Studies
- A study of the photorearrangement of 4′-Tolyl-2-methylsulfono-thio-benzoate (1) revealed a new type of photorearrangement, leading to the formation of 2-methyl-thiaxanthone, a significant finding in the field of photochemistry (J. Martens, K. Praefcke, 1974).
Oxidative Coupling Research
- Methyl benzoate undergoes oxidative coupling in the presence of a palladium catalyst and artificial air, resulting in the formation of dimethyl bibenzoic acid esters. Factors influencing this process include catalyst electronic properties and reaction temperature (A. Iretskii, S. C. Sherman, M. White, J. Kenvin, D. Schiraldi, 2000).
properties
IUPAC Name |
methyl 4-[methylsulfonyl(propan-2-yl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c1-9(2)13(18(4,15)16)11-7-5-10(6-8-11)12(14)17-3/h5-9H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVZINPUOUPOQAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1=CC=C(C=C1)C(=O)OC)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101157893 |
Source
|
| Record name | Benzoic acid, 4-[(1-methylethyl)(methylsulfonyl)amino]-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101157893 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(N-isopropylmethanesulfonamido)benzoate | |
CAS RN |
1820686-46-1 |
Source
|
| Record name | Benzoic acid, 4-[(1-methylethyl)(methylsulfonyl)amino]-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1820686-46-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 4-[(1-methylethyl)(methylsulfonyl)amino]-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101157893 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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